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Pachysamine M Pachysamine M
Brand Name: Vulcanchem
CAS No.: 1253202-75-3
VCID: VC0161557
InChI: InChI=1S/C28H44N2O2/c1-17(2)16-25(31)29-24-13-15-28(5)22-12-14-27(4)20(18(3)30(6)7)10-11-21(27)19(22)8-9-23(28)26(24)32/h13,16,18-23H,8-12,14-15H2,1-7H3,(H,29,31)/t18-,19-,20+,21-,22-,23-,27+,28+/m0/s1
SMILES: CC(C1CCC2C1(CCC3C2CCC4C3(CC=C(C4=O)NC(=O)C=C(C)C)C)C)N(C)C
Molecular Formula: C28H44N2O2
Molecular Weight: 440.672

Pachysamine M

CAS No.: 1253202-75-3

Reference Standards

VCID: VC0161557

Molecular Formula: C28H44N2O2

Molecular Weight: 440.672

Pachysamine M - 1253202-75-3

CAS No. 1253202-75-3
Product Name Pachysamine M
Molecular Formula C28H44N2O2
Molecular Weight 440.672
IUPAC Name N-[(5R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-(dimethylamino)ethyl]-10,13-dimethyl-4-oxo-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl]-3-methylbut-2-enamide
Standard InChI InChI=1S/C28H44N2O2/c1-17(2)16-25(31)29-24-13-15-28(5)22-12-14-27(4)20(18(3)30(6)7)10-11-21(27)19(22)8-9-23(28)26(24)32/h13,16,18-23H,8-12,14-15H2,1-7H3,(H,29,31)/t18-,19-,20+,21-,22-,23-,27+,28+/m0/s1
Standard InChIKey FPBGDMGTAHIUMI-ULXDPTIJSA-N
SMILES CC(C1CCC2C1(CCC3C2CCC4C3(CC=C(C4=O)NC(=O)C=C(C)C)C)C)N(C)C
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PubChem Compound 46939340
Last Modified Nov 11 2021
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